Cas no 96418-09-6 (1H-Naphth[1,2-d]imidazol-8-ol,2-methyl-(7CI))

1H-Naphth[1,2-d]imidazol-8-ol,2-methyl-(7CI) structure
96418-09-6 structure
Product Name:1H-Naphth[1,2-d]imidazol-8-ol,2-methyl-(7CI)
CAS No:96418-09-6
MF:C12H10N2O
MW:198.22060251236
CID:800276
Update Time:2023-03-27

1H-Naphth[1,2-d]imidazol-8-ol,2-methyl-(7CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[1,2-d]imidazol-8-ol,2-methyl-
    • 1H-Naphth[1,2-d]imidazol-8-ol,2-methyl-(7CI)
    • 2-methyl-3H-benzo[e]benzimidazol-8-ol
    • Inchi: 1S/C12H10N2O/c1-7-13-11-5-3-8-2-4-9(15)6-10(8)12(11)14-7/h2-6,15H,1H3,(H,13,14)
    • InChI Key: DCGSZMLFQZGOFZ-UHFFFAOYSA-N
    • SMILES: C1(C)NC2=CC=C3C=CC(O)=CC3=C2N=1

Computed Properties

  • Exact Mass: 198.079
  • Monoisotopic Mass: 198.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.9A^2
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